ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride
Overview
Description
Ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride (EMHCH) is an organic compound belonging to the class of compounds known as indenes. It is a white, crystalline solid with a molecular weight of 285.7 g/mol. It is soluble in water and has a melting point of 146-148 °C. EMHCH has been used in a variety of scientific and research applications due to its unique chemical and physical properties.
Scientific Research Applications
Ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as an inhibitor of enzymes. It has also been used in the synthesis of pharmaceuticals, as a dye for cell staining, and as a fluorescent probe for biochemical assays.
Mechanism of Action
The mechanism of action of ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride is not fully understood, but it is believed to involve the formation of a stable covalent bond between the methylamino group and the indene ring. This bond is thought to be responsible for the inhibition of enzymes and the catalytic activity of ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride.
Biochemical and Physiological Effects
ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, including those involved in the metabolism of drugs and other compounds. It has also been shown to have anti-inflammatory and anti-oxidant properties, and to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride for laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and has a wide range of applications. However, there are some limitations to using ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride in lab experiments. It is not very stable and can degrade over time, and it can be toxic if inhaled or ingested.
Future Directions
There are a number of potential future directions for the use of ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride in scientific research. These include the development of new methods for synthesizing and purifying the compound, the exploration of its potential uses as an inhibitor of enzymes, and the investigation of its potential as an anticancer agent. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
Ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride can be synthesized using two different methods. The first method is a direct synthesis from ethyl 2-bromo-2,3-dihydro-1H-indene-5-carboxylate hydrochloride and methylamine in the presence of sodium hydroxide. The second method involves the reaction of ethyl 2-bromo-2,3-dihydro-1H-indene-5-carboxylate hydrochloride and methylamine in the presence of a catalyst such as palladium on carbon.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride involves the reaction of 2-(methylamino)-1-indanone with ethyl chloroformate followed by reduction with sodium borohydride and acidification with hydrochloric acid.", "Starting Materials": [ "2-(methylamino)-1-indanone", "ethyl chloroformate", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-(methylamino)-1-indanone is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-(methylamino)-1-indanone-5-carboxylate.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride in the presence of a solvent such as ethanol to form ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate.", "Step 3: The final step involves acidification of the product from step 2 with hydrochloric acid to form ethyl 2-(methylamino)-2,3-dihydro-1H-indene-5-carboxylate hydrochloride." ] } | |
CAS RN |
2703781-27-3 |
Molecular Formula |
C13H18ClNO2 |
Molecular Weight |
255.7 |
Purity |
0 |
Origin of Product |
United States |
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